5-alpha,6-alpha-(Oxycarbonothioylthio)cholestan-3-beta-ol acetate

• CAS RN: 133586-85-3
• Molecular Formula: C30H48O3S2
• Molecular Weight: 520.8 g/mol
• IUPAC Name: [(1S,2R,5S,11S,13S,14S,17R,18R)-2,18-dimethyl-17-[(2R)-6-methylheptan-2-yl]-9-sulfanylidene-8-oxa-10-thiapentacyclo[11.7.0.02,7.07,11.014,18]icosan-5-yl] acetate
• InChI: InChI=1S/C30H48O3S2/c1-18(2)8-7-9-19(3)23-10-11-24-22-16-26-30(33-27(34)35-26)17-21(32-20(4)31)12-15-29(30,6)25(22)13-14-28(23,24)5/h18-19,21-26H,7-17H2,1-6H3/t19-,21+,22+,23-,24+,25+,26+,28-,29-,30?/m1/s1
• InChI Key: YETQGIMUNOTFHL-VLTKQWQZSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]4C5([C@@]3(CC[C@@H](C5)OC(=O)C)C)OC(=S)S4)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)OC(=S)S4)C
• synonyms: 3-acetoxy-5-cholestano(6,5-d')-1',3'-oxathiolane-2'-thione; 3-AcO-COXT

Description

5-alpha,6-alpha-(Oxycarbonothioylthio)cholestan-3-beta-ol acetate is a steroidal compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as OC-3 and is synthesized through a specific method. In

Mechanism of Action

The mechanism of action of 5-alpha,6-alpha-(Oxycarbonothioylthio)cholestan-3-beta-ol acetate is not fully understood. However, it has been suggested that it may modulate the immune system by inhibiting the production of pro-inflammatory cytokines. It has also been found to induce apoptosis in cancer cells and protect against oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 5-alpha,6-alpha-(Oxycarbonothioylthio)cholestan-3-beta-ol acetate can reduce inflammation and oxidative stress in various tissues. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been studied for its potential use in promoting tissue regeneration and wound healing.

Advantages and Limitations for Lab Experiments

The advantages of using 5-alpha,6-alpha-(Oxycarbonothioylthio)cholestan-3-beta-ol acetate in lab experiments include its high purity, stability, and low toxicity. However, the limitations include its high cost and limited availability.

Future Directions

There are several future directions for research on 5-alpha,6-alpha-(Oxycarbonothioylthio)cholestan-3-beta-ol acetate. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in drug delivery systems and tissue engineering. Additionally, more studies are needed to determine its safety and efficacy in human trials.
Conclusion:
In conclusion, 5-alpha,6-alpha-(Oxycarbonothioylthio)cholestan-3-beta-ol acetate is a steroidal compound that has potential applications in various scientific fields. Its synthesis method has been optimized for high yield and purity of the product. This compound has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties, and has been studied for its potential use in drug delivery systems and tissue engineering. Further research is needed to fully understand its mechanism of action and determine its safety and efficacy in human trials.

Synthesis Methods

The synthesis of 5-alpha,6-alpha-(Oxycarbonothioylthio)cholestan-3-beta-ol acetate involves the reaction of cholesteryl chloroformate with sodium thioacetate in the presence of triethylamine. The resulting compound is then treated with acetic anhydride to obtain the final product. This method has been optimized for high yield and purity of the product.

Scientific Research Applications

5-alpha,6-alpha-(Oxycarbonothioylthio)cholestan-3-beta-ol acetate has been studied for its potential applications in various scientific fields. It has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has also been studied for its potential use in drug delivery systems and as a biomaterial for tissue engineering.